Cas no 120715-50-6 (2-THIOPHENECARBOXYLIC ACID, 4-CHLORO-3-METHOXY-5-(METHYLTHIO)-)

• Product Name: 2-THIOPHENECARBOXYLIC ACID, 4-CHLORO-3-METHOXY-5-(METHYLTHIO)-
• CAS No: 120715-50-6
• MF: C₇H₇ClO₃S₂
• MW: 238.711678743362
• CID: 3279034
• PubChem ID: 85592750
• Update Time: 2025-04-21

2-THIOPHENECARBOXYLIC ACID, 4-CHLORO-3-METHOXY-5-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXYLIC ACID, 4-CHLORO-3-METHOXY-5-(METHYLTHIO)-
• 4-Chloro-3-methoxy-5-methylsulfanyl-thiophene-2-carboxylic acid
• 4-Chloro-3-methoxy-5-(methylthio)thiophene-2-carboxylicacid
• 4-Chloro-3-methoxy-5-(methylthio)thiophene-2-carboxylic acid
• 120715-50-6

• Inchi： 1S/C7H7ClO3S2/c1-11-4-3(8)7(12-2)13-5(4)6(9)10/h1-2H3,(H,9,10)
• InChI Key： LLKMPKUBANFCMP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(SC)=C(Cl)C=1OC

Computed Properties

• Exact Mass: 237.9525141Da
• Monoisotopic Mass: 237.9525141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų